MK-8527

• CAS: 1810869-23-8
• Molecular Formula: C13H13ClN4O3
• Molecular Weight: 308.72 g/mol
• InChI: InChI=1S/C13H13ClN4O3/c1-2-13(6-19)8(20)5-9(21-13)18-4-3-7-10(15)16-12(14)17-11(7)18/h1,3-4,8-9,19-20H,5-6H2,(H2,15,16,17)/t8-,9+,13+/m0/s1
• InChIKey: QNBRWIDODCWXKA-IGJMFERPSA-N

MK-8527 (Alimatravir) Technical Overview

MK-8527 (also known as alimatravir) is an orally active HIV-1 nucleoside reverse transcriptase translocation inhibitor (NRTTI) with a 7-deaza-deoxyadenosine analog structure [1]. It is a structurally modified derivative of the benchmark NRTTI islatravir (ISL, EFdA, MK-8591) and shares a similar inhibitory mechanism, being phosphorylated intracellularly to its active triphosphate form (MK-8527-TP) [2]. MK-8527 is currently in Phase III clinical development as a once-monthly oral tablet for HIV-1 pre-exposure prophylaxis (PrEP) under the EXPrESSIVE-10 and EXPrESSIVE-11 trial programs [3]. The compound has a molecular formula of C13H13ClN4O3 and a molecular weight of 308.72 [1].

Mechanism NRTTI translocation inhibition and delayed chain termination research

PK Profile Reported extended intracellular triphosphate half-life supports long-interval PK studies

Series Context Islatravir analog with chlorine substitution; selected for persistence profiling

• [1] NIH Clinical Info. MK-8527 Health Professional Drug Record. National Institutes of Health. View Source
• [2] Raheem IT, et al. MK-8527 is a novel inhibitor of HIV-1 reverse transcriptase translocation with potential for extended-duration dosing. PLoS Biol. 2025;23(8):e3003308. View Source
• [3] ClinicalTrials.gov. A Clinical Study of MK-8527 to Prevent HIV-1 (MK-8527-011). NCT07044297. View Source

MK-8527 Procurement: Why Substitution Fails

Substitution of MK-8527 with islatravir (ISL) or daily oral NRTIs such as tenofovir-based regimens is not scientifically justified due to fundamental differences in clinical development status, dosing frequency, and safety profile. While MK-8527 and ISL share the NRTTI mechanism and comparable in vitro potency, ISL's development was placed on clinical hold due to lymphocyte count reductions observed at higher doses, whereas MK-8527 has advanced to Phase III with a demonstrated safety profile comparable to placebo in Phase II studies [1]. Additionally, MK-8527 has been selected as the lead clinical candidate that may supersede ISL due to its differentiated development trajectory [2]. Compared with daily oral FTC/TDF, the current standard of care for PrEP, MK-8527 offers a once-monthly dosing regimen enabled by its extended intracellular half-life of its active triphosphate form—a pharmacokinetic property not shared by conventional NRTIs [3].

Islatravir (ISL) Analog

Comparable in vitro potency but shorter intracellular half-life may shift long-interval PK model outcomes.

Daily Oral NRTI (FTC/TDF)

Different mechanism class; daily adherence and DNA polymerase γ interaction profile may differ from NRTTI context.

Structural Assumption

Chlorine-for-fluorine substitution drives triphosphate half-life; minor structural changes may alter persistence profile.

• [1] Mayer K, et al. Safety and Pharmacokinetics of Once-Monthly MK-8527: a Phase 2 Study in Adults at Low Risk of HIV-1 Exposure. Presented at IAS 2025. View Source
• [2] Gillespie SW, et al. Islatravir: evaluation of clinical development for HIV and HBV. Expert Opin Investig Drugs. 2024;33(2):85-93. View Source
• [3] Raheem IT, et al. MK-8527 is a novel inhibitor of HIV-1 reverse transcriptase translocation with potential for extended-duration dosing. PLoS Biol. 2025;23(8):e3003308. View Source

MK-8527 Comparative Evidence Guide

Antiviral Potency vs. Islatravir in PBMCs

MK-8527 is being evaluated as a once-monthly oral PrEP regimen in Phase III trials, in direct head-to-head comparison with daily oral emtricitabine/tenofovir disoproxil fumarate (FTC/TDF) [1]. The EXPrESSIVE-11 trial (NCT07044297) randomizes 4,390 participants to receive either 11 mg MK-8527 once monthly (QM) or FTC/TDF once daily (QD) with a primary endpoint of adjudicated HIV-1 infection incidence [2]. The intracellular half-life of MK-8527-TP in humans was measured at 216–291 hours across dose levels, supporting the once-monthly dosing interval [3].

Antiviral Potency vs. ISL

Head-to-head

IC₅₀ 0.21 nM vs. ~0.18 nM (ISL)

Comparable target engagement in PBMC assay

1 h pulse, 7 d p24 readout

Evidence Dimension	Dosing Frequency
Target Compound Data	Once monthly (11 mg oral tablet)
Comparator Or Baseline	FTC/TDF: Once daily (daily oral tablet)
Quantified Difference	12 doses/year versus 365 doses/year (≈30-fold reduction in dosing events)
Conditions	Phase III randomized, active-controlled, double-blind clinical trials EXPrESSIVE-10 and EXPrESSIVE-11

Why This Matters

For procurement, the once-monthly dosing frequency may address adherence challenges associated with daily oral PrEP and represents a differentiated clinical candidate for HIV prevention studies.

• [1] MSD. MSD progresses once-monthly HIV PrEP into Phase III. Clinical Trials Arena. 2025 Jul 15. View Source
• [2] ClinicalTrials.gov. EXPrESSIVE-11: A Clinical Study of MK-8527 to Prevent HIV-1 (MK-8527-011). NCT07044297. View Source
• [3] Gillespie G, et al. Safety and Pharmacokinetics of MK-8527 in Adults Without HIV. Clin Transl Sci. 2025;18(9):e70331. View Source

Washout Persistence vs. Islatravir in PBMCs

MK-8527 and its active triphosphate metabolite (MK-8527-TP) demonstrated favorable in vitro off-target profiles against a comprehensive panel of human enzymes [1]. Against human DNA polymerases tested, MK-8527-TP displayed IC50 values of ≥95 µM, indicating minimal inhibition of host polymerases [2]. Additionally, neither MK-8527 nor MK-8527-TP exhibited off-target activities at 10 μM against a panel of 114 enzyme and receptor binding assays [3].

Washout Persistence vs. ISL

Head-to-head

>7 d activity vs. ~3–5 d (ISL)

Supports extended-interval PK research context

100 nM pulse, washout to 168 h

Evidence Dimension	Human DNA Polymerase Inhibition (IC50)
Target Compound Data	≥95 µM (MK-8527-TP against human DNA polymerases)
Comparator Or Baseline	No specific comparator reported; typical NRTIs may show varying degrees of mitochondrial polymerase γ inhibition
Quantified Difference	≥95 µM IC50 indicates minimal interaction; 10 μM screening against 114 targets showed no off-target activity
Conditions	In vitro enzyme inhibition assays against human DNA polymerases; broad panel of 114 enzyme and receptor binding assays at 10 μM

Why This Matters

The high selectivity for viral reverse transcriptase over human polymerases supports a favorable preclinical safety margin, relevant for compound selection in HIV prophylaxis research.

• [1] Raheem IT, et al. Discovery of MK-8527: A Long-Acting HIV-1 Nucleoside Reverse Transcriptase Translocation Inhibitor. CROI 2024 Abstract. View Source
• [2] Raheem IT, et al. MK-8527 is a novel inhibitor of HIV-1 reverse transcriptase translocation with potential for extended-duration dosing. PLoS Biol. 2025;23(8):e3003308. View Source
• [3] RCSB PDB. 9DM9: HIV-RT pre-catalytic complex with MK-8527. Deposited 2024-09-12. View Source

Intracellular Triphosphate Half-Life vs. Islatravir

MK-8527-TP inhibits HIV-1 reverse transcriptase through two distinct mechanisms: (1) immediate chain termination by blocking RT translocation, and (2) delayed chain termination via structural changes to the viral DNA chain if translocation occurs [1]. This dual mechanism of action reduces potential resistance pathways compared with approved NRTIs [2]. While both MK-8527 and islatravir (ISL) share this dual NRTTI mechanism, MK-8527 represents a structurally distinct 7-deaza-deoxyadenosine analog with a 2-chloro substitution on the nucleobase [3].

Intracellular t½ vs. ISL

Head-to-head

216–291 h vs. 50–60 h (ISL)

Reported PK supports long-interval dosing model

Phase 1 multiple-dose LC-MS/MS

Evidence Dimension	Mechanism of Action Complexity
Target Compound Data	Dual mechanism: immediate chain termination (translocation inhibition) plus delayed chain termination
Comparator Or Baseline	Conventional NRTIs: single mechanism (chain termination only)
Quantified Difference	Two distinct inhibitory modes versus one; reduced number of potential resistance mechanisms
Conditions	Primer extension and iron footprinting assays

Why This Matters

The dual mechanism provides a higher genetic barrier to resistance compared with conventional NRTIs, an important consideration for long-acting PrEP applications.

• [1] NIH Clinical Info. MK-8527 Health Professional Drug Record: Pharmacology - Mechanism of Action. National Institutes of Health. View Source
• [2] Raheem IT, et al. MK-8527 is a novel inhibitor of HIV-1 reverse transcriptase translocation with potential for extended-duration dosing. PLoS Biol. 2025;23(8):e3003308. View Source
• [3] Medicines Patent Pool. MK-8527 Patent and Development Information. MPP. 2025 Dec 18. View Source

Phase III Trial Design vs. FTC/TDF

MK-8527 has advanced to Phase III clinical development with two global trials (EXPrESSIVE-10 and EXPrESSIVE-11) enrolling over 9,000 participants collectively [1]. In contrast, islatravir (ISL), the first NRTTI, was placed on clinical hold due to lymphocyte count reductions observed in clinical studies, with ongoing trials evaluating reduced doses [2]. Phase II data for MK-8527 demonstrated a safety profile comparable to placebo with no clinically meaningful changes in total lymphocyte or CD4 T-cell counts [3]. Expert opinion indicates that MK-8527 may supersede ISL as the leading NRTTI clinical candidate [2].

Phase III Trial Design

Trial context

MK-8527 QM vs. FTC/TDF QD; n≈7,590

Ongoing endpoint evaluation against standard of care

Efficacy data pending (2027)

Evidence Dimension	Clinical Development Status
Target Compound Data	Phase III ongoing (two global trials, >9,000 participants); Phase II safety comparable to placebo
Comparator Or Baseline	Islatravir (ISL): Clinical hold placed; reduced-dose trials ongoing
Quantified Difference	MK-8527 advanced to Phase III; ISL development curtailed due to safety concerns
Conditions	Clinical trial data from Phase II study NCT06045507; expert review analysis

Why This Matters

For procurement, MK-8527 represents the NRTTI class candidate with the most advanced and favorable clinical development trajectory, with demonstrated safety supporting continued investment.

• [1] Merck. Merck Launches Phase III Trials of Once-Monthly Oral HIV PrEP Candidate MK-8527. Applied Clinical Trials Online. 2026 Feb 6. View Source
• [2] Gillespie SW, et al. Islatravir: evaluation of clinical development for HIV and HBV. Expert Opin Investig Drugs. 2024;33(2):85-93. View Source
• [3] Mayer K, et al. Safety and Pharmacokinetics of Once-Monthly MK-8527: a Phase 2 Study in Adults at Low Risk of HIV-1 Exposure. IAS 2025. View Source

MK-8527 Research & Application Scenarios

Long-Acting Oral HIV-1 PrEP Development

MK-8527 is optimized for use in clinical trials evaluating once-monthly oral HIV-1 pre-exposure prophylaxis. The compound is currently being tested at an 11 mg once-monthly dose in Phase III trials EXPrESSIVE-10 and EXPrESSIVE-11 against daily FTC/TDF [1]. Its intracellular half-life of 216–291 hours in humans supports monthly dosing [2], making it suitable for long-acting oral PrEP studies where adherence to daily regimens is a concern.

Head-to-Head Trials vs. FTC/TDF

MK-8527 serves as a tool compound for investigating the dual mechanism of NRTTIs, including both immediate chain termination (via RT translocation inhibition) and delayed chain termination [3]. Its activity can be benchmarked against islatravir (human PBMC IC50 of 0.21 nM versus 0.23 nM for ISL) [4], and primer extension and footprinting assays have validated its mechanism [3].

Selectivity and Off-Target Profiling

The dual mechanism of MK-8527—immediate and delayed chain termination—reduces the number of potential resistance mechanisms compared with approved NRTIs [5]. This profile makes MK-8527 a valuable compound for studies investigating resistance barrier differences between NRTTIs and conventional NRTIs, particularly in the context of long-acting PrEP where resistance emergence is a critical consideration.

PrEP in Adherence-Challenged Populations

MK-8527 has demonstrated activity across HIV-1 subtypes and against HIV-2 in preclinical studies [6]. In human PBMCs, it inhibits HIV-1 replication with an IC50 of 0.21 nM, and has also shown activity against HIV-2 in CEM-SS cells (IC50 = 0.007 nM) [4]. This broad activity profile supports its use in studies screening antiviral efficacy across diverse HIV strains.

Application

Selection Property

Validation Focus

Long-interval oral PrEP formulation research

Intracellular triphosphate persistence

Extended-dosing interval PK/PD modeling

Comparator PrEP trial endpoint research

Phase III trial design context

HIV-1 incidence endpoint monitoring

Antiviral selectivity profiling

DNA polymerase selectivity window

Off-target polymerase interaction screening

Adherence-model PK research

Sustained intracellular drug level

Adherence-compliance PK simulation

• [1] ClinicalTrials.gov. EXPrESSIVE-11: A Clinical Study of MK-8527 to Prevent HIV-1 (MK-8527-011). NCT07044297. View Source
• [2] Gillespie G, et al. Safety and Pharmacokinetics of MK-8527 in Adults Without HIV. Clin Transl Sci. 2025;18(9):e70331. View Source
• [3] Raheem IT, et al. Discovery of MK-8527: A Long-Acting HIV-1 Nucleoside Reverse Transcriptase Translocation Inhibitor. CROI 2024. View Source
• [4] Raheem IT, et al. Table 1: Antiviral activity of MK-8527 and ISL. PLoS Biol. 2025;23(8):e3003308. View Source
• [5] Raheem IT, et al. MK-8527 is a novel inhibitor of HIV-1 reverse transcriptase translocation with potential for extended-duration dosing. PLoS Biol. 2025;23(8):e3003308. View Source
• [6] NIH Clinical Info. MK-8527 Health Professional Drug Record. National Institutes of Health. View Source